Cas no 852145-57-4 (methyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}propanoate)

• Product Name: methyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}propanoate
• CAS No: 852145-57-4
• MF: C₂₁H₂₀N₄O₃S
• MW: 408.473503112793
• CID: 6071252
• PubChem ID: 4245875
• Update Time: 2025-10-29

methyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}propanoate
• methyl 2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)propanoate
• Propanoic acid, 2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-, methyl ester
• F0653-0461
• methyl 2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]propanoate
• 852145-57-4
• methyl 2-{[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}propanoate
• AKOS024592398

• Inchi： 1S/C21H20N4O3S/c1-13(20(26)28-3)29-21-24-23-19(17-12-22-18-10-5-4-9-16(17)18)25(21)14-7-6-8-15(11-14)27-2/h4-13,22H,1-3H3
• InChI Key： WUOYNDKZKDHAET-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(SC1N(C2=CC=CC(OC)=C2)C(C2C3=C(NC=2)C=CC=C3)=NN=1)C

Computed Properties

• Exact Mass: 408.12561169g/mol
• Monoisotopic Mass: 408.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 652.3±65.0 °C(Predicted)
• pka: 15.00±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on methyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}propanoate

Methyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}propanoate (CAS No. 852145-57-4): A Comprehensive Overview

Methyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}propanoate (CAS No. 852145-57-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities. The presence of both indole and methoxyphenyl moieties in its structure makes it particularly interesting for drug discovery and development.

The molecular formula of methyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}propanoate is C21H20N4O3S, with a molecular weight of 408.47 g/mol. Its complex structure combines a 1,2,4-triazole core with an indole ring and a methoxyphenyl group, linked via a sulfur-containing propanoate ester. This arrangement offers multiple sites for molecular interactions, making it a valuable scaffold for medicinal chemistry applications.

Recent studies have highlighted the potential of 1,2,4-triazole derivatives like CAS 852145-57-4 in addressing modern healthcare challenges. Researchers are particularly interested in its possible role as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases. The compound's indole-triazole hybrid structure aligns with current trends in drug design, where multi-targeting molecules are increasingly sought after.

From a synthetic chemistry perspective, methyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}propanoate represents an interesting case study in heterocyclic chemistry. The compound's synthesis typically involves multi-step reactions, including the formation of the 1,2,4-triazole ring, introduction of the indole moiety, and final esterification. These synthetic routes are of particular interest to organic chemists working on complex molecule assembly and green chemistry approaches.

The physicochemical properties of CAS 852145-57-4 make it suitable for various research applications. Its moderate lipophilicity (predicted logP ~3.5) suggests good membrane permeability, while the presence of multiple hydrogen bond acceptors and donors contributes to its potential bioactive molecule characteristics. These properties are crucial considerations in current drug discovery programs, where researchers balance molecular complexity with drug-like properties.

In the context of modern pharmaceutical research, methyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}propanoate has been investigated for its potential interactions with various biological targets. Computational studies suggest that the compound may exhibit affinity for certain enzyme binding sites, particularly those accommodating heterocyclic systems. This aligns with current interests in structure-based drug design and virtual screening approaches.

The analytical characterization of 852145-57-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in research settings, especially when investigating structure-activity relationships. Recent advancements in analytical chemistry have made the characterization of such complex molecules more accessible to researchers worldwide.

From a commercial perspective, methyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}propanoate is primarily available as a research chemical for laboratory use. The compound's market availability reflects the growing demand for specialty chemicals in academic and industrial research settings. Suppliers typically offer it in small quantities suitable for medicinal chemistry studies and biological screening programs.

Safety considerations for handling CAS 852145-57-4 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper chemical safety practices should always be observed. This includes using appropriate personal protective equipment and working in well-ventilated areas, in line with modern laboratory safety standards.

The future research directions for methyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}propanoate may include more detailed investigations of its biological activity profile and potential therapeutic applications. With the increasing interest in multi-target drugs and polypharmacology, compounds with such complex structures may offer new opportunities for addressing challenging medical conditions.

In summary, 852145-57-4 represents an intriguing example of modern medicinal chemistry with potential applications in drug discovery and development. Its unique combination of indole and 1,2,4-triazole moieties, along with the methoxyphenyl substitution, makes it a valuable compound for researchers exploring new chemical entities with potential biological activities.